Cas no 14309-89-8 (Benzenecarbothioamide,N-(phenylmethyl)-)
14309-89-8 structure
Product Name:Benzenecarbothioamide,N-(phenylmethyl)-
CAS No:14309-89-8
MF:C14H13NS
MW:227.32472205162
CID:188601
PubChem ID:1550428
Update Time:2025-04-19
Benzenecarbothioamide,N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,N-(phenylmethyl)-
- N-benzylbenzenecarbothioamide
- benzylaminophenylsulfide
- N-benzyl-benzenecarbothioamide
- N-phenylmethyl benzenecarbothioamide
- N-thiobenzoyl-2-benzylamine
- N-thiobenzoylbenzylamine
- SR-01000061402
- 14309-89-8
- AKOS000346999
- Z48888792
- N-benzyl(thiobenzamide)
- DTXSID80364334
- NSC28119
- SR-01000061402-1
- NSC-28119
- GMOICCILTLBRTM-UHFFFAOYSA-N
- SCHEMBL1520880
- Benzenecarbothioamide, N-(phenylmethyl)-
- CHEMBL4064333
- SCHEMBL12045978
-
- Inchi: 1S/C14H13NS/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
- InChI Key: GMOICCILTLBRTM-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC=CC=1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.07700
- Monoisotopic Mass: 227.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.146
- Boiling Point: 360.2°C at 760 mmHg
- Flash Point: 171.6°C
- Refractive Index: 1.641
- PSA: 44.12000
- LogP: 3.54280
Benzenecarbothioamide,N-(phenylmethyl)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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